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Compound of Interest

Compound Name: (S)-2-Aminoundecanoic acid

CAS No.: 1254251-27-8

Cat. No.: B2492740

Get Quote

Introduction: Navigating the Synthetic Landscape of
Non-Proteinogenic Amino Acids
(S)-2-Aminoundecanoic acid, a non-proteinogenic amino acid with a significant hydrophobic

side chain, presents unique opportunities and challenges in the synthesis of novel peptides,

lipopeptides, and other specialized chemical entities. Its long alkyl chain can impart desirable

properties such as increased membrane permeability and metabolic stability in drug

candidates. However, the successful incorporation of this and other amino acids into larger

molecules hinges on a well-defined and meticulously executed protecting group strategy.[1][2]

This guide provides an in-depth exploration of the chemical logic and practical protocols for the

temporary masking of the α-amino and α-carboxylic acid functionalities of (S)-2-
aminoundecanoic acid, ensuring precise control over subsequent synthetic transformations.

The fundamental principle of protecting group chemistry in peptide synthesis is to prevent

unwanted side reactions and polymerization by selectively blocking reactive functional groups.

[1][3] An ideal protecting group should be easy to introduce in high yield, stable under the

conditions of subsequent reactions, and readily removable in high yield without affecting other

parts of the molecule.[3][4] Furthermore, for the synthesis of complex molecules, an orthogonal
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protection strategy is paramount. This approach utilizes multiple protecting groups that can be

removed under distinct chemical conditions, allowing for the selective deprotection and

modification of specific sites within a molecule.[4][5][6]

This document will delve into the most common and effective protecting groups for the amine

and carboxylic acid moieties of (S)-2-aminoundecanoic acid, providing detailed, step-by-step

protocols and the rationale behind the selection of each strategy.

Diagram: Orthogonal Protection Strategy
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Starting Material

Protection

Selective Deprotection & Elongation

(S)-2-Aminoundecanoic Acid
(H₂N-CH(R)-COOH)

Fully Protected Amino Acid
(PG¹-HN-CH(R)-COO-PG²)

 Add PG¹ & PG²

Amine Deprotection
(H₂N-CH(R)-COO-PG²)

 Remove PG¹
(e.g., Base)

Carboxyl Deprotection
(PG¹-HN-CH(R)-COOH)

 Remove PG²
(e.g., Acid or H₂)

Peptide Coupling

 Add another
protected amino acid

Further Modification

 e.g., Esterification,
 Amidation
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N-Protection

C-Protection

Deprotection

(S)-2-Aminoundecanoic Acid

Boc₂O, Base Cbz-Cl, BaseFmoc-OSu, Base

MeOH, H⁺BnOH, H⁺

TFA or HCl
(removes Boc, tBu)

Remove N-BocIsobutylene, H⁺

H₂/Pd-C
(removes Cbz, Bn)

Remove N-Cbz

Piperidine/DMF
(removes Fmoc)

Remove N-Fmoc

Remove Ester Remove Ester Remove Ester

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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